3-ethyl-6-[(3aR*,4R*,7S*,7aS*)-octahydro-2H-4,7-epoxyisoindol-2-ylcarbonyl]-3H-imidazo[4,5-b]pyridin-2-amine

• IUPAC Name: [(3aR,4R,7S,7aS)-1,3,3a,4,5,6,7,7a-octahydro-4,7-epoxyisoindol-2-yl]-(2-amino-3-ethylimidazo[4,5-b]pyridin-6-yl)methanone
• InChI: InChI=1S/C17H21N5O2/c1-2-22-15-12(20-17(22)18)5-9(6-19-15)16(23)21-7-10-11(8-21)14-4-3-13(10)24-14/h5-6,10-11,13-14H,2-4,7-8H2,1H3,(H2,18,20)/t10-,11+,13+,14-
• InChI Key: ZHCKLRMYZMJTFU-VWUVDNNOSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=N2)C(=O)N3CC4C5CCC(C4C3)O5)N=C1N
• Isomeric SMILES: CCN1C2=C(C=C(C=N2)C(=O)N3C[C@@H]4[C@H]5CC[C@@H]([C@@H]4C3)O5)N=C1N
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

3-ethyl-6-[(3aR*,4R*,7S*,7aS*)-octahydro-2H-4,7-epoxyisoindol-2-ylcarbonyl]-3H-imidazo[4,5-b]pyridin-2-amine is a useful research compound. Its molecular formula is C17H21N5O2 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.16952493 g/mol and the complexity rating of the compound is 513. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Activity

• Imidazo[1,2-a]pyridines, similar in structure to the specified compound, have been synthesized as potential antiulcer agents. However, these compounds did not show significant antisecretory activity but demonstrated good cytoprotective properties in certain models (Starrett et al., 1989).

Novel Synthesis Methods

• A study describes the electrochemical tandem sp3 (C–H) double amination of acetophenones with pyridine ethylamines for the synthesis of 3-acyl imidazo[1,5-a]pyridines, compounds structurally similar to the specified chemical (Wang et al., 2022).
• Another research outlines a novel reaction under microwave irradiation to synthesize imidazo[1,2-a]pyridin-2-one derivatives, again showcasing innovative synthesis methods for similar compounds (Tu et al., 2007).

Antimicrobial Applications

• Imidazo[1,2-a]pyridine derivatives, closely related to the specified compound, have been synthesized and screened for antimicrobial activity, showing potential as bio-active molecules against various bacterial and fungal strains (Desai et al., 2012).

Green Chemistry Approaches

• A green chemistry method has been developed for the synthesis of imidazo[1,2-a]pyridine derivatives, highlighting an environmentally friendly approach to creating compounds similar to the specified chemical (Wen et al., 2012).

Potential Anticancer Agents

• Research has been conducted on imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines as potential anticancer agents, indicating the potential therapeutic applications of compounds similar to the one (Temple et al., 1987).

Antitubercular Activity

• A study on N-(2-phenoxy)ethyl imidazo[1,2-a]pyridine-3-carboxamides, which are structurally related, reveals their design, synthesis, and evaluation as new anti-tuberculosis agents, demonstrating the potential medical applications of these types of compounds (Li et al., 2020).